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Compound of Interest

Compound Name: Neryl diphosphate

Cat. No.: B3034385

An In-depth Technical Guide to Neryl
Diphosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of neryl diphosphate (NPP), a key
intermediate in isoprenoid metabolism. It details its chemical structure, physicochemical
properties, biosynthetic pathway, and its role as a precursor in the formation of various
monoterpenes. Furthermore, this document outlines detailed experimental protocols for the
enzymatic synthesis and analysis of NPP, and discusses its regulatory role in isoprenoid
biosynthesis.

Chemical Structure and Properties of Neryl
Diphosphate

Neryl diphosphate is an organic compound classified as a polyprenol diphosphate.[1] It is the
cis-isomer of the more commonly known geranyl diphosphate (GPP).[2] The molecule consists
of a ten-carbon monoterpenoid, nerol, which is esterified with a diphosphate group. The
chemical structure is characterized by a (Z)-configuration at the C2-C3 double bond of the neryl
moiety.

The IUPAC name for neryl diphosphate is [(2Z)-3,7-dimethylocta-2,6-dienyl] phosphono
hydrogen phosphate.[1] It is also commonly referred to as neryl pyrophosphate (NPP).[1][3] At
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a physiological pH of 7.3, it exists predominantly as the trianion, neryl diphosphate(3-).[2]

Quantitative Data

The key physicochemical properties of neryl diphosphate are summarized in the table below.

Property Value Citation(s)
Molecular Formula C10H2007P2 [1]
Molecular Weight 314.21 g/mol [1][4]

Monoisotopic Mass

314.068426 Da

[1]

CAS Number

16751-02-3

[3]4]

Canonical SMILES

CC(=CCCIC(=C\COP(=0)
(0)OP(=0)(0)0)/C)C

[1]

Solubility

Soluble in water and most

aqueous buffers (> 5 mg/mL)

[3]

Storage Conditions

Store dry at -20°C. Stock
solutions should be stored

frozen.

[3]

Biosynthesis and Metabolism

Neryl diphosphate is synthesized from the fundamental C5 isoprenoid building blocks,

isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP).[5] These precursors

are themselves produced via the mevalonate (MVA) pathway in eukaryotes or the non-

mevalonate/methylerythritol 4-phosphate (MEP) pathway in bacteria and plants.[5]

The key enzyme responsible for NPP synthesis is neryl diphosphate synthase (NDPS), a cis-

prenyltransferase.[6][7] This enzyme catalyzes the head-to-tail condensation of one molecule
of DMAPP with one molecule of IPP to form the C10 neryl diphosphate.[6][7]
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Dimethylallyl Substrate
Diphosphate (DMAPP)

Neryl Diphosphate
Synthase 1 (NDPS1)

Product Neryl Diphosphate (NPP)

Isopentenyl Substrate
Diphosphate (IPP)

Neryl Diphosphate (NPP)

Phellandrene Other Monoterpene
Synthase 1 (PHS1) Synthases

Major Product \Minor Product

B-Phellandrene Myrcene Limonene a-Terpineol
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Enzymatic Synthesis
(NDPS1, 30°C, 30 min)

Product: Neryl Diphosphate
(in reaction buffer)

Hydrolysis
(Alkaline Phosphatase or Acid)

l

Hydrolyzed Products
(Nerol, Linalool, etc.)

l

Solvent Extraction
(e.g., MTBE)

GC-MS Analysis

End: Identify Nerol by
Retention Time & Mass Spectrum

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b3034385?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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